molecular formula C12H12O2 B8565373 3-methyl-5-(prop-2-en-1-yl)-2-benzofuran-1(3H)-one

3-methyl-5-(prop-2-en-1-yl)-2-benzofuran-1(3H)-one

Cat. No. B8565373
M. Wt: 188.22 g/mol
InChI Key: FXKAWAQAVSFISR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-methyl-5-(prop-2-en-1-yl)-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-5-(prop-2-en-1-yl)-2-benzofuran-1(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-5-(prop-2-en-1-yl)-2-benzofuran-1(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-methyl-5-(prop-2-en-1-yl)-2-benzofuran-1(3H)-one

Molecular Formula

C12H12O2

Molecular Weight

188.22 g/mol

IUPAC Name

3-methyl-5-prop-2-enyl-3H-2-benzofuran-1-one

InChI

InChI=1S/C12H12O2/c1-3-4-9-5-6-10-11(7-9)8(2)14-12(10)13/h3,5-8H,1,4H2,2H3

InChI Key

FXKAWAQAVSFISR-UHFFFAOYSA-N

Canonical SMILES

CC1C2=C(C=CC(=C2)CC=C)C(=O)O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-3-methyl-2-benzofuran-1(3H)-one (1.00 g, 4.40 mmol) was dissolved in toluene (30 mL) treated with lithium chloride (0.560 g, 13.2 mmol), Pd(Ph3P)4 (0.254 g, 0.220 mmol), and allyl tributylstannane (1.75 g, 5.29 mmol). The reaction mixture was degassed and stirred at reflux under N2 for 3 h. The reaction mixture was poured into water and extracted with ethyl acetate; the organic layer was washed wtih brine 1×, dried and purified by MPLC eluting with 0-10% ethyl acetate/hexanes. to afford the title compound. 1H NMR (500 MHz, D-DMSO, δ in ppm): 7.75 (d, J=8 Hz, 1H), 7.50 (s, 1H), 7.42 (d, J=8 Hz, 1H), 6.00 (m, 1H), 5.66 (q, J=6.5 Hz, 1H), 5.13 (m, 2H), 3.53 (d, J=6.5 Hz, 2H), 1.54 (d, J=7 Hz, 3H).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0.56 g
Type
reactant
Reaction Step Two
Quantity
1.75 g
Type
reactant
Reaction Step Two
Quantity
0.254 g
Type
catalyst
Reaction Step Two

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